Cas no 2228504-37-6 (tert-butyl N-{5-1-(1-hydroxyethyl)cyclopropyl-2,3-dimethoxyphenyl}carbamate)

• Product Name: tert-butyl N-{5-1-(1-hydroxyethyl)cyclopropyl-2,3-dimethoxyphenyl}carbamate
• CAS No: 2228504-37-6
• MF: C₁₈H₂₇NO₅
• MW: 337.410685777664
• CID: 5937550
• PubChem ID: 165697691
• Update Time: 2025-06-08

tert-butyl N-{5-1-(1-hydroxyethyl)cyclopropyl-2,3-dimethoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-1-(1-hydroxyethyl)cyclopropyl-2,3-dimethoxyphenyl}carbamate
• tert-butyl N-{5-[1-(1-hydroxyethyl)cyclopropyl]-2,3-dimethoxyphenyl}carbamate
• EN300-1887001
• 2228504-37-6

• Inchi： 1S/C18H27NO5/c1-11(20)18(7-8-18)12-9-13(15(23-6)14(10-12)22-5)19-16(21)24-17(2,3)4/h9-11,20H,7-8H2,1-6H3,(H,19,21)
• InChI Key： ODNHWFYCLWLFJT-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=C(C(=C(C=2)NC(=O)OC(C)(C)C)OC)OC)CC1

Computed Properties

• Exact Mass: 337.18892296g/mol
• Monoisotopic Mass: 337.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-{5-1-(1-hydroxyethyl)cyclopropyl-2,3-dimethoxyphenyl}carbamate

Compound Introduction: tert-butyl N-{5-1-(1-hydroxyethyl)cyclopropyl-2,3-dimethoxyphenyl}carbamate (CAS No. 2228504-37-6)

tert-butyl N-{5-1-(1-hydroxyethyl)cyclopropyl-2,3-dimethoxyphenyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2228504-37-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and bioactivity. The structural features of this molecule, particularly the presence of a cyclopropyl moiety and dimethoxyphenyl group, contribute to its unique chemical properties and potential biological activities.

The nomenclature of this compound provides a detailed insight into its molecular architecture. The tert-butyl group at the nitrogen atom of the carbamate moiety enhances the lipophilicity of the molecule, which is a critical factor in determining its absorption, distribution, metabolism, and excretion (ADME) profiles. The 5-1-(1-hydroxyethyl)cyclopropyl part of the name indicates a cyclopropyl derivative substituted with a hydroxyethyl chain, which may influence the compound's interactions with biological targets. Additionally, the 2,3-dimethoxyphenyl group introduces electron-donating effects through methoxy substituents, potentially affecting the compound's reactivity and binding affinity.

In recent years, there has been growing interest in carbamate-based compounds due to their potential as pharmacological agents. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules, including herbicides, insecticides, and pharmaceuticals. The structural complexity of tert-butyl N-{5-1-(1-hydroxyethyl)cyclopropyl-2,3-dimethoxyphenyl}carbamate makes it an intriguing candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The cyclopropyl group is a common feature in many biologically active molecules and has been shown to enhance binding affinity to certain biological targets. For instance, cyclopropyl-containing compounds have been investigated for their antimicrobial and anti-inflammatory properties. The dimethoxyphenyl moiety is also known to be present in several pharmacologically active substances, where it contributes to receptor binding and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have suggested that tert-butyl N-{5-1-(1-hydroxyethyl)cyclopropyl-2,3-dimethoxyphenyl}carbamate may exhibit inhibitory activity against certain enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. These predictions are based on the compound's structural similarity to known bioactive molecules and its ability to interact with specific binding pockets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of functional groups such as hydroxymethyl and dimethoxy substituents necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently, which is crucial for both academic research and industrial applications.

In addition to its potential therapeutic applications, tert-butyl N-{5-1-(1-hydroxyethyl)cyclopropyl-2,3-dimethoxyphenyl}carbamate may also serve as a valuable tool in chemical biology research. Its unique structure allows researchers to probe biological mechanisms by studying its interactions with cellular components. For example, fluorescence-based assays can be designed to monitor how this compound affects cellular processes such as signaling pathways and enzyme activity.

The pharmaceutical industry is continually seeking innovative compounds that can address unmet medical needs. Given its structural complexity and potential biological activity, tert-butyl N-{5-1-(1-hydroxyethyl)cyclopropyl-2,3-dimethoxyphenyl}carbamate represents an exciting opportunity for further exploration. Future studies may focus on optimizing its chemical structure to enhance potency, selectivity, and pharmacokinetic properties. Additionally, preclinical studies could provide insights into its safety profile and potential therapeutic efficacy.

The role of computational tools in drug discovery cannot be overstated. Software platforms that predict molecular properties and simulate biological interactions have revolutionized the way new drugs are developed. By leveraging these tools alongside experimental data, researchers can accelerate the discovery process significantly. In the case of tert-butyl N-{5-1-(1-hydroxyethyl)cyclopropyl-2,3-dimethoxyphenyl}carbamate, computational studies have already provided valuable insights into its potential applications.

As our understanding of molecular interactions continues to grow, so does our ability to design compounds with specific desired properties. The combination of traditional organic synthesis techniques with modern computational methods offers a powerful approach to drug development. This compound exemplifies how structural features can be tailored to achieve desired biological outcomes.

In conclusion,tert-butyl N-{5-1-(1-hydroxyethyl)cyclopropyl-2,3-dimethoxyphenyl}carbamate (CAS No. 2228504-37-6) is a multifaceted molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic areas. As research progresses, this compound will likely play an important role in advancing our understanding of drug design principles and developing new treatments for human diseases.